Cas no 134556-85-7 (22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506)

• Product Name: 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506
• CAS No: 134556-85-7
• MF: C₅₀H₈₉NO₁₂Si₂
• MW: 952.412178754807
• CID: 1058754
• PubChem ID: 156588070
• Update Time: 2025-05-19

22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 Chemical and Physical Properties

Names and Identifiers

• 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506
• 33-O-tert.butyldimethylsilyl-22(S)-dihydro-26-O-trimethylsilyl-iso-FK-506
• 23-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506
• 134556-85-7
• (16Z)-12-[5-[4-[tert-butyl(dimethyl)silyl]oxy-3-methoxycyclohexyl]-4-methyl-3-trimethylsilyloxypent-4-en-2-yl]-1,14-dihydroxy-21,23-dimethoxy-17,19,25-trimethyl-11,26-dioxa-4-azatricyclo[20.3.1.04,9]hexacos-16-ene-2,3,10-trione

• Inchi： 1S/C50H89NO12Si2/c1-31-20-22-37(52)30-40(35(5)44(63-64(12,13)14)33(3)27-36-21-23-39(41(29-36)57-9)62-65(15,16)49(6,7)8)60-48(55)38-19-17-18-24-51(38)47(54)46(53)50(56)34(4)28-43(59-11)45(61-50)42(58-10)26-32(2)25-31/h20,27,32,34-45,52,56H,17-19,21-26,28-30H2,1-16H3/b31-20-,33-27?
• InChI Key： GZSLPFGJFXLWTP-DNDAFEBMSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CCC(C=C(C)C(C(C)C2CC(CC=C(C)CC(C)CC(C3C(CC(C)C(C(C(N4CCCCC4C(=O)O2)=O)=O)(O)O3)OC)OC)O)O[Si](C)(C)C)CC1OC |t:22|

Computed Properties

• Exact Mass: 991.62400
• Monoisotopic Mass: 951.59233034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 12
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane
• PSA: 159.52000
• LogP: 9.25740

22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 Security Information

• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Additional information on 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506

Comprehensive Analysis of 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 (CAS No. 134556-85-7)

The compound 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 (CAS No. 134556-85-7) is a chemically modified derivative of the well-known immunosuppressant FK-506 (Tacrolimus). This derivative is designed to enhance stability and bioavailability through the introduction of protective silyl groups, specifically tert-butyldimethylsilyl (TBDMS) and trimethylsilyl (TMS) moieties. These modifications are critical in pharmaceutical research, particularly in the development of prodrugs and analogs with improved pharmacokinetic properties.

In recent years, the scientific community has shown increasing interest in FK-506 derivatives due to their potential applications in autoimmune diseases, organ transplantation, and neuroprotection. The 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 variant stands out for its unique structural features, which may offer advantages in drug delivery and metabolic stability. Researchers are particularly intrigued by its potential to cross the blood-brain barrier, a topic frequently searched in relation to neurotherapeutic agents and central nervous system (CNS) drug development.

The synthesis of 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 involves multi-step organic transformations, including selective silylation of hydroxyl groups. This process is often discussed in the context of protecting group chemistry and steric hindrance effects, which are key considerations in modern synthetic organic chemistry. The compound’s CAS No. 134556-85-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation.

From a therapeutic perspective, the iso-FK-506 scaffold has garnered attention for its potential to modulate calcineurin inhibition with reduced side effects compared to the parent compound. This aligns with current trends in personalized medicine and targeted therapy, where minimizing off-target effects is paramount. Online searches often highlight questions about the structure-activity relationship (SAR) of FK-506 analogs, making this derivative a subject of ongoing investigation.

In addition to its pharmacological potential, 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 is also studied for its physicochemical properties. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its purity and stability. These methods are frequently searched by chemists and quality control professionals, reflecting the compound’s relevance in pharmaceutical analysis.

The growing demand for innovative immunosuppressants and neuroprotective agents has positioned CAS No. 134556-85-7 as a compound of significant interest. Its development parallels advancements in bioconjugation and drug formulation, areas that dominate discussions in both academic and industrial settings. As research progresses, this derivative may pave the way for novel therapies addressing unmet medical needs.

In summary, 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 represents a promising candidate in the realm of modified immunosuppressants. Its unique chemical attributes and potential therapeutic benefits make it a focal point for researchers exploring drug optimization and disease-modifying strategies. With continued investigation, this compound could contribute significantly to the future of precision medicine and advanced therapeutics.